Cas no 2003928-77-4 (2-Chloro-1-ethynyl-3-fluorobenzene)

• Product Name: 2-Chloro-1-ethynyl-3-fluorobenzene
• CAS No: 2003928-77-4
• MF: C₈H₄ClF
• MW: 154.568764686584
• MDL: MFCD31716476
• CID: 5611963
• PubChem ID: 138985311
• Update Time: 2025-09-24

2-Chloro-1-ethynyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-ethynyl-3-fluorobenzene
• EN300-3468574
• A1-14977
• 2003928-77-4
• Benzene, 2-chloro-1-ethynyl-3-fluoro-

• MDL： MFCD31716476
• Inchi： 1S/C8H4ClF/c1-2-6-4-3-5-7(10)8(6)9/h1,3-5H
• InChI Key： IPZVBJPQAKVHHZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C#C)F

Computed Properties

• Exact Mass: 153.9985560g/mol
• Monoisotopic Mass: 153.9985560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 194.7±30.0 °C(Predicted)

Additional information on 2-Chloro-1-ethynyl-3-fluorobenzene

Recent Advances in the Application of 2-Chloro-1-ethynyl-3-fluorobenzene (CAS: 2003928-77-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-1-ethynyl-3-fluorobenzene (CAS: 2003928-77-4) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by the presence of a chloro, ethynyl, and fluoro substituent on a benzene ring, serves as a versatile building block for the synthesis of more complex molecules with potential biological activity. Recent studies have explored its utility in the design of novel enzyme inhibitors, receptor modulators, and fluorescent probes, leveraging its ability to participate in various chemical reactions such as Sonogashira coupling and click chemistry.

One of the key areas of research involving 2-Chloro-1-ethynyl-3-fluorobenzene is its role in the development of targeted therapies for cancer and neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into small-molecule inhibitors of protein kinases, which are critical targets in oncology. The compound's ethynyl group was utilized to form covalent bonds with cysteine residues in the kinase active site, leading to enhanced selectivity and potency. Additionally, its fluorine atom contributed to improved pharmacokinetic properties, such as increased metabolic stability and membrane permeability.

Another significant application of 2-Chloro-1-ethynyl-3-fluorobenzene is in the field of positron emission tomography (PET) imaging. Researchers have exploited its ability to undergo radiolabeling with fluorine-18, a positron-emitting isotope, to create novel PET tracers for imaging neurodegenerative diseases. A recent study in ACS Chemical Neuroscience reported the successful synthesis of a fluorine-18 labeled derivative of this compound, which exhibited high brain uptake and specificity for amyloid plaques in preclinical models of Alzheimer's disease. This development opens new avenues for early diagnosis and monitoring of neurological conditions.

The compound's utility extends to materials science as well, where it has been employed as a precursor for the synthesis of conjugated polymers with tunable electronic properties. A 2024 publication in Advanced Materials highlighted its use in creating fluorinated poly(arylene ethynylene)s, which demonstrated exceptional stability and charge transport characteristics for organic electronic devices. The presence of both fluorine and ethynyl groups in 2-Chloro-1-ethynyl-3-fluorobenzene allowed for precise control over the polymer's band gap and intermolecular interactions.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 2-Chloro-1-ethynyl-3-fluorobenzene. Recent efforts in process chemistry have focused on optimizing its production through palladium-catalyzed cross-coupling reactions, with particular attention to minimizing side products and improving yield. A 2023 report in Organic Process Research & Development presented a scalable synthetic route that achieved >85% yield while maintaining high purity standards required for pharmaceutical applications.

In conclusion, 2-Chloro-1-ethynyl-3-fluorobenzene (CAS: 2003928-77-4) represents a valuable chemical scaffold with diverse applications across chemical biology and pharmaceutical research. Its unique combination of reactive functional groups and physicochemical properties continues to inspire innovative approaches in drug discovery, molecular imaging, and materials science. Future research directions may include further exploration of its structure-activity relationships, development of novel derivatives with enhanced properties, and translation of these findings into clinical applications.